Cas no 205748-04-5 (1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate)

• Product Name: 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate
• CAS No: 205748-04-5
• MF: C₇H₉BrO₄
• MW: 237.047961950302
• CID: 4728380
• Update Time: 2025-06-09

1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methoxybenzene-1,2-diol;hydrate
• 1-Bromo-3,4-dihydroxy-5-methoxybenzene monohydrate
• 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate

• Inchi： 1S/C7H7BrO3.H2O/c1-11-6-3-4(8)2-5(9)7(6)10;/h2-3,9-10H,1H3;1H2
• InChI Key： VTPWGCVFLKGJOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)O)O.O

Computed Properties

• Exact Mass: 235.96842 g/mol
• Monoisotopic Mass: 235.96842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• Molecular Weight: 237.05

Additional information on 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate

Professional Introduction to 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate (CAS No. 205748-04-5)

1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate, identified by its CAS number 205748-04-5, is a significant compound in the realm of pharmaceutical and biochemical research. This monohydrate form of the brominated hydroxyphenol derivative has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The compound's unique arrangement of functional groups—namely a bromine substituent, two hydroxyl groups, and a methoxy group—makes it a valuable scaffold for synthesizing various bioactive molecules.

The chemical structure of 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate consists of a benzene ring modified with these specific functional groups. The presence of the bromine atom at the 1-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing more complex molecular architectures, which are often required in drug discovery efforts.

The hydroxyl groups at the 3 and 4 positions introduce polarity and potential hydrogen bonding capabilities, which can influence both the solubility and binding interactions of the compound. Meanwhile, the methoxy group at the 5-position provides additional electronic effects that can modulate reactivity and biological activity. These features collectively make 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate a promising intermediate in the synthesis of pharmacophores targeting various therapeutic areas.

In recent years, researchers have been exploring the pharmacological potential of analogs derived from this compound. For instance, studies have indicated that modifications of hydroxyphenols can lead to compounds with anti-inflammatory, antioxidant, and even anticancer properties. The brominated derivatives, in particular, have shown promise in inhibiting certain kinases and enzymes implicated in disease pathways. This aligns with broader trends in drug development where natural product-inspired scaffolds are being repurposed or modified to enhance efficacy and selectivity.

The monohydrate form of 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate underscores its stability under typical laboratory conditions while maintaining its crystalline structure. This is crucial for reproducibility in synthetic protocols and for ensuring consistent quality in subsequent applications. The hydration state also affects solubility characteristics, which can be tailored depending on the intended use—whether it be for solution-phase reactions or solid-state studies.

One notable application of this compound is in the field of organic synthesis as a building block for more complex molecules. Its reactive sites allow chemists to introduce additional functionalities through various transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to attach aryl or vinyl groups to the bromine-bearing carbon, expanding the molecular diversity accessible from this precursor.

From a computational chemistry perspective, 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate has been studied to understand its electronic properties and interactions with biological targets. Molecular modeling techniques have been used to predict how modifications at different positions might affect binding affinity to proteins or enzymes. These insights are invaluable for rational drug design, where structure-activity relationships (SAR) are carefully analyzed to optimize lead compounds.

The synthesis of 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate typically involves multi-step organic reactions starting from commercially available aromatic precursors. Key steps often include halogenation followed by selective hydroxyllation and methylation. Careful control of reaction conditions is necessary to achieve high yields and purity, as side products can complicate downstream applications.

Recent advances in green chemistry have also influenced how this compound is produced and handled. Researchers are increasingly employing solvent-free reactions or using environmentally benign solvents to minimize waste and energy consumption. Such approaches not only align with regulatory expectations but also enhance sustainability in chemical manufacturing processes.

The biological activity of derivatives of 1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate has been investigated across multiple disease models. In particular, its hydroxyl-rich structure suggests potential interactions with redox-sensitive proteins and pathways relevant to neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. Preliminary assays have shown that certain analogs exhibit protective effects against oxidative stress-induced cell death.

In conclusion,1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate (CAS No. 205748-04-5) represents a structurally interesting compound with broad utility in pharmaceutical research. Its combination of reactive sites and functional groups makes it an attractive candidate for further derivatization aimed at discovering novel therapeutic agents. As synthetic methodologies continue to evolve toward greater efficiency and sustainability,1-Bromo-3,4-dihydroxy-5-methoxybenzene Monohydrate will likely remain a key intermediate in both academic laboratories and industrial settings dedicated to drug development.